2-(3-Hydroxy-2-methoxyphenoxy)-3-methoxyphenol

• CAS No.: 65688-07-5
• Molecular Formula: C14H14O5
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 2-(3-hydroxy-2-methoxyphenoxy)-3-methoxyphenol
• InChI: InChI=1S/C14H14O5/c1-17-11-7-3-6-10(16)14(11)19-12-8-4-5-9(15)13(12)18-2/h3-8,15-16H,1-2H3
• InChI Key: WOAHMAOWZURLFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC2=CC=CC(=C2OC)O)O

Description

2-(3-Hydroxy-2-methoxyphenoxy)-3-methoxyphenol is an organic compound with a complex structure that includes multiple hydroxyl and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Hydroxy-2-methoxyphenoxy)-3-methoxyphenol typically involves the reaction of 3-hydroxy-2-methoxyphenol with 3-methoxyphenol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

2-(3-Hydroxy-2-methoxyphenoxy)-3-methoxyphenol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reactions are typically carried out under controlled conditions, such as specific temperatures, pressures, and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols or hydrocarbons .

Scientific Research Applications

2-(3-Hydroxy-2-methoxyphenoxy)-3-methoxyphenol has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, such as antioxidant and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects, including anti-cancer and anti-arthritic activities.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Hydroxy-2-methoxyphenoxy)-3-methoxyphenol involves its interaction with specific molecular targets and pathways. For example, its antioxidant activity may be attributed to its ability to scavenge free radicals and inhibit oxidative stress. Its anti-inflammatory effects may involve the inhibition of pro-inflammatory cytokines and enzymes .

Comparison with Similar Compounds

Similar Compounds

3-Hydroxy-2-methoxyphenol: A precursor in the synthesis of 2-(3-Hydroxy-2-methoxyphenoxy)-3-methoxyphenol.

3-Methoxyphenol: Another precursor used in the synthesis.

2-Hydroxy-3-methoxybenzoic acid: A compound with similar functional groups but different structural arrangement.

Uniqueness

This compound is unique due to its specific arrangement of hydroxyl and methoxy groups, which confer distinct chemical and biological properties.